Cas no 102994-04-7 (1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]-)

1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]- structure
102994-04-7 structure
Product Name:1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]-
CAS No:102994-04-7
MF:C15H11Cl2N3
MW:304.173940896988
CID:125380
PubChem ID:4207739
Update Time:2025-04-18

1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]-
    • 1,4'-DICHLOROBENZYL-1,2,4-TRIAZOLE
    • 1-[bis(4-chlorophenyl)methyl]-1,2,4-triazole
    • 1,4'-Dihlorobenzhydryl-1,2,4-triazole
    • 1-[di(4-chlorophenyl)methyl]-1H-1,2,4-triazole
    • 1-<bis(4-chlorophenyl)methyl>-1H-1,2,4-triazole
    • AKOS015961626
    • FT-0642512
    • AC-14368
    • 1-(Bis(4-chlorophenyl)methyl)-1H-1,2,4-triazole
    • CHEMBL341386
    • DTXSID50400854
    • J-000853
    • 1-[Bis-(4-chloro-phenyl)-methyl]-1H-[1,2,4]triazole
    • BDBM50014780
    • 102994-04-7
    • Inchi: 1S/C15H11Cl2N3/c16-13-5-1-11(2-6-13)15(20-10-18-9-19-20)12-3-7-14(17)8-4-12/h1-10,15H
    • InChI Key: UZDYDLXXMIVUMU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)N1C=NC=N1

Computed Properties

  • Exact Mass: 303.03300
  • Monoisotopic Mass: 303.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7A^2
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.33
  • Boiling Point: 480.1°C at 760 mmHg
  • Flash Point: 244.2°C
  • Refractive Index: 1.653
  • PSA: 30.71000
  • LogP: 4.22260
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